Cas no 579474-79-6 (3-(6-methyl-3-pyridazinyl)-Benzoic acid methyl ester)
579474-79-6 structure
Product Name:3-(6-methyl-3-pyridazinyl)-Benzoic acid methyl ester
CAS No:579474-79-6
MF:C13H12N2O2
MW:228.246582984924
CID:1114358
PubChem ID:69489500
Update Time:2025-04-20
3-(6-methyl-3-pyridazinyl)-Benzoic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-(6-methyl-3-pyridazinyl)-Benzoic acid methyl ester
- 3-(6-methyl-pyridazin-3-yl)-benzoic acid methyl ester
- SCHEMBL5563045
- GTLIWFAEWCMGRX-UHFFFAOYSA-N
- methyl 3-(6-methylpyridazin-3-yl)benzoate
- DB-198529
- 579474-79-6
-
- Inchi: 1S/C13H12N2O2/c1-9-6-7-12(15-14-9)10-4-3-5-11(8-10)13(16)17-2/h3-8H,1-2H3
- InChI Key: GTLIWFAEWCMGRX-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC=CC(=C1)C1=CC=C(C)N=N1)=O
Computed Properties
- Exact Mass: 228.089877630g/mol
- Monoisotopic Mass: 228.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 52.1Ų
3-(6-methyl-3-pyridazinyl)-Benzoic acid methyl ester Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
579474-79-6 (3-(6-methyl-3-pyridazinyl)-Benzoic acid methyl ester) Related Products
- 216060-22-9(Benzoic acid,4-(3-pyridazinyl)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk